Cas no 53218-02-3 (1-Propanaminium,N,N,N-trimethyl-3-(phosphonooxy)-, inner salt)

1-Propanaminium,N,N,N-trimethyl-3-(phosphonooxy)-, inner salt structure
53218-02-3 structure
Product Name:1-Propanaminium,N,N,N-trimethyl-3-(phosphonooxy)-, inner salt
CAS No:53218-02-3
MF:C6H16NO4P
MW:197.169302940369
CID:372676
PubChem ID:193890
Update Time:2025-04-19

1-Propanaminium,N,N,N-trimethyl-3-(phosphonooxy)-, inner salt Chemical and Physical Properties

Names and Identifiers

    • 1-Propanaminium,N,N,N-trimethyl-3-(phosphonooxy)-, inner salt
    • 3-(trimethylazaniumyl)propyl hydrogen phosphate
    • phosphorylhomocholine
    • 1-Propanaminium, N,N,N-trimethyl-3-(phosphonooxy)-, hydroxide, inner salt
    • 53218-02-3
    • DTXSID90201302
    • Inchi: 1S/C6H16NO4P/c1-7(2,3)5-4-6-11-12(8,9)10/h4-6H2,1-3H3,(H-,8,9,10)
    • InChI Key: QAOGRXNRTKIVKJ-UHFFFAOYSA-N
    • SMILES: P(=O)([O-])(O)OCCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 197.08178
  • Monoisotopic Mass: 197.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.2
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 69.59
  • LogP: 0.63020
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